1-(2-chloro-6-fluorophenyl)-N-(pyridin-2-ylmethyl)methanamine
1-(2-chloro-6-fluorophenyl)-N-(pyridin-2-ylmethyl)methanamine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0981793
InChI:
InChI=1S/C13H12ClFN2/c14-12-5-3-6-13(15)11(12)9-16-8-10-4-1-2-7-17-10/h1-7,16H,8-9H2
SMILES:
C1=CC=NC(=C1)CNCC2=C(C=CC=C2Cl)F
Molecular Formula:
C13H12ClFN2
Molecular Weight:
250.7 g/mol
1-(2-chloro-6-fluorophenyl)-N-(pyridin-2-ylmethyl)methanamine
CAS No.:
Cat. No.: VC0981793
Molecular Formula: C13H12ClFN2
Molecular Weight: 250.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H12ClFN2 |
|---|---|
| Molecular Weight | 250.7 g/mol |
| IUPAC Name | N-[(2-chloro-6-fluorophenyl)methyl]-1-pyridin-2-ylmethanamine |
| Standard InChI | InChI=1S/C13H12ClFN2/c14-12-5-3-6-13(15)11(12)9-16-8-10-4-1-2-7-17-10/h1-7,16H,8-9H2 |
| Standard InChI Key | XUUWHZIZUCHEDV-UHFFFAOYSA-N |
| SMILES | C1=CC=NC(=C1)CNCC2=C(C=CC=C2Cl)F |
| Canonical SMILES | C1=CC=NC(=C1)CNCC2=C(C=CC=C2Cl)F |
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